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octyl silanetriol solubility in common solvents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Silanetriol, octyl-

CAS No.: 31176-12-2

Cat. No.: S1900807

Molecular Properties of Octyl Silanetriol

The table below summarizes the key identified properties of octyl silanetriol (CAS 31176-12-2) from the

search results.

Property Value

Molecular Formula CsH200s3Si [1] [2]

IUPAC Name trinydroxy(octyl)silane [1]
Molecular Weight 192.33 g/mol [1] [2]
SMILES CCCCCCCCSIi(0)(0)0 [1]
XLogP3 1.3 (Predicted) [1]

Polar Surface Area 60.7 A2 [1]

Hydrogen Bond Donor Count 3[1]

Hydrogen Bond Acceptor Count 3[1]
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Predicting Solubility & Experimental Guidance

The molecular structure of octyl silanetriol, featuring a long hydrophobic octyl chain and a hydrophilic,

hydrogen-bonding silanetriol head, makes it an amphiphilic molecule [1]. This structure provides clear

clues about its solubility, even in the absence of explicit data.

¢ Solubility Predictions: Based on its properties, you can expect:

o Good solubility in moderately polar organic solvents like dichloromethane, chloroform,
ethyl acetate, and tetrahydrofuran (THF).

o Limited solubility in very non-polar solvents like hexane or heptane.

o Low solubility in water, though it may form colloidal dispersions due to its amphiphilic nature.

o Experimental Protocol for Determining Solubility Since quantitative data is lacking, you can

determine solubility experimentally using a standard workflow. The diagram below outlines this

process.
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@tart: Prepare Octyl SiIanetrioD

Select a series of common solvents
(e.g., Water, MeOH, EtOH, Acetone,
Ethyl Acetate, THF, Chloroform, Hexane)

Add a small, known mass of
compound to a vial

Add solvent incrementally
with stirring/heating

0, add more solvent

Is the compound
fully dissolved?

es

Record solvent and
approximate solubility

Calculate mass/volume
solubility (e.g., mg/mL)

Compile solubility profile
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Diagram 1: A workflow for the experimental determination of a compound's solubility in various solvents.

Procedure Notes:

o Solvent Selection: Test a range of solvents from polar to non-polar.

o Stirring/Heating: Gently heat the vial in a water bath (<50°C) if the compound does not
dissolve at room temperature. Note: Silanetriols can be susceptible to condensation reactions
upon heating [1].

o Observation: "Fully dissolved" means a clear, particle-free solution.

o Quantification: The solubility is calculated as the mass of compound dissolved per unit volume
of solvent at the point of complete dissolution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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